Cas no 877399-60-5 (4-(4-bromo-1H-pyrazol-1-yl)piperidine)

4-(4-Bromo-1H-pyrazol-1-yl)piperidine is a heterocyclic compound featuring a piperidine moiety linked to a brominated pyrazole ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The bromine substituent enhances reactivity, enabling selective functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its piperidine scaffold contributes to improved pharmacokinetic properties in drug design, including enhanced solubility and bioavailability. The compound's stability and well-defined reactivity profile make it suitable for scalable synthesis and diverse derivatization, supporting applications in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
4-(4-bromo-1H-pyrazol-1-yl)piperidine structure
877399-60-5 structure
Product Name:4-(4-bromo-1H-pyrazol-1-yl)piperidine
CAS No:877399-60-5
MF:C8H12BrN3
MW:230.10498046875
MDL:MFCD15474940
CID:2123572
PubChem ID:52191621
Update Time:2025-05-27

4-(4-bromo-1H-pyrazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromo-1H-pyrazol-1-yl)piperidine
    • 4-(4-Bromopyrazol-1-yl)piperidine
    • 4-(4-Bromo-pyrazol-1-yl)-piperidine
    • CHEMBL3600719
    • C8H12BrN3
    • SCHEMBL1428386
    • CUYMHWHMYSOTHL-UHFFFAOYSA-N
    • DB-339698
    • CS-0456847
    • 4-(4-bromo-1H-pyrazol-1-yl)piperidine dihydrochloride
    • AKOS010951655
    • EN300-146317
    • 4-(4-bromo-pyrazol-1-yl)piperidine
    • 877399-60-5
    • SB39292
    • BS-29825
    • MFCD15474940
    • AT22741
    • MDL： MFCD15474940
    • Inchi： 1S/C8H12BrN3/c9-7-5-11-12(6-7)8-1-3-10-4-2-8/h5-6,8,10H,1-4H2
    • InChI Key： CUYMHWHMYSOTHL-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1)C1CCNCC1

Computed Properties

  • Exact Mass: 229.02100
  • Monoisotopic Mass: 229.02146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • PSA: 29.85000
  • LogP: 1.89890

4-(4-bromo-1H-pyrazol-1-yl)piperidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-bromo-1H-pyrazol-1-yl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
60R0646-1g
4-(4-Bromo-pyrazol-1-yl)-piperidine
 877399-60-5 96%
1g
 1594.32CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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 877399-60-5 96%
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Chemenu
CM179338-5g
4-(4-bromo-1H-pyrazol-1-yl)piperidine
 877399-60-5 95%
5g
 $667 2021-08-05
Alichem
A129006860-5g
4-(4-Bromo-1H-pyrazol-1-yl)piperidine
 877399-60-5 95%
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 $755.78 2023-08-31
abcr
AB531114-250 mg
4-(4-Bromo-1H-pyrazol-1-yl)piperidine; .
 877399-60-5
250MG
 €203.50 2023-03-31
abcr
AB531114-1 g
4-(4-Bromo-1H-pyrazol-1-yl)piperidine; .
 877399-60-5
1g
 €361.60 2023-03-31
abcr
AB531114-5 g
4-(4-Bromo-1H-pyrazol-1-yl)piperidine; .
 877399-60-5
5g
 €1,317.00 2023-03-31
Chemenu
CM179338-5g
4-(4-bromo-1H-pyrazol-1-yl)piperidine
 877399-60-5 95%
5g
 $667 2023-01-18
eNovation Chemicals LLC
Y0999106-5g
4-(4-bromo-1H-pyrazol-1-yl)piperidine
 877399-60-5 95%
5g
 $800 2024-08-02
eNovation Chemicals LLC
Y1005251-100mg
4-(4-Bromo-pyrazol-1-yl)-piperidine
 877399-60-5 95%
100mg
 $170 2024-07-28

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